![molecular formula C12H11BrClNO3 B6635493 2-[(3-Bromo-5-chlorobenzoyl)-cyclopropylamino]acetic acid](/img/structure/B6635493.png)
2-[(3-Bromo-5-chlorobenzoyl)-cyclopropylamino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(3-Bromo-5-chlorobenzoyl)-cyclopropylamino]acetic acid, also known as Boc-2-Br-5-Cl-C6H2(CO2H)-C3H3N, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in medicinal chemistry. This compound is a derivative of cyclopropylamine and has been shown to have potent biological activity in vitro.
Mechanism of Action
The mechanism of action of 2-[(3-Bromo-5-chlorobenzoyl)-cyclopropylamino]acetic acidl-C6H2(CO2H)-C3H3N is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in DNA replication and cell division.
Biochemical and Physiological Effects:
2-[(3-Bromo-5-chlorobenzoyl)-cyclopropylamino]acetic acidl-C6H2(CO2H)-C3H3N has been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anticancer activity. Additionally, this compound has been found to inhibit the growth of bacterial and fungal cells by disrupting their cell membranes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(3-Bromo-5-chlorobenzoyl)-cyclopropylamino]acetic acidl-C6H2(CO2H)-C3H3N in lab experiments is its potent biological activity, which makes it a promising candidate for drug development. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on 2-[(3-Bromo-5-chlorobenzoyl)-cyclopropylamino]acetic acidl-C6H2(CO2H)-C3H3N. One area of interest is the development of more potent analogs of this compound with improved selectivity and efficacy against cancer cells. Additionally, further studies are needed to elucidate the mechanism of action of 2-[(3-Bromo-5-chlorobenzoyl)-cyclopropylamino]acetic acidl-C6H2(CO2H)-C3H3N and to optimize its therapeutic potential. Finally, investigations into the pharmacokinetics and toxicity of this compound are necessary to evaluate its safety and efficacy in vivo.
Synthesis Methods
The synthesis of 2-[(3-Bromo-5-chlorobenzoyl)-cyclopropylamino]acetic acidl-C6H2(CO2H)-C3H3N involves the reaction of 3-bromo-5-chlorobenzoyl chloride with cyclopropylamine in the presence of a base such as triethylamine. The resulting intermediate is then treated with N,N-dimethylformamide (DMF) and acetic anhydride to yield the final product.
Scientific Research Applications
2-[(3-Bromo-5-chlorobenzoyl)-cyclopropylamino]acetic acidl-C6H2(CO2H)-C3H3N has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, colon, and lung cancer cells. Additionally, this compound has been found to have antibacterial and antifungal activity.
properties
IUPAC Name |
2-[(3-bromo-5-chlorobenzoyl)-cyclopropylamino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrClNO3/c13-8-3-7(4-9(14)5-8)12(18)15(6-11(16)17)10-1-2-10/h3-5,10H,1-2,6H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJUDUKWYDHLHKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N(CC(=O)O)C(=O)C2=CC(=CC(=C2)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-Bromo-5-chlorobenzoyl)-cyclopropylamino]acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.